Cas no 885524-36-7 (2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile)

• Product Name: 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile
• CAS No: 885524-36-7
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 4663840
• PubChem ID: 135440082
• Update Time: 2025-07-23

2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-chloro-3-oxo-2-(4-tricyclo[3.3.1.13,7]dec-1-yl-2(3H)-thiazolylidene)-
• 2-[4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene]-4-chloro-3-oxobutanenitrile
• 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile

• Inchi： 1S/C17H19ClN2OS/c18-7-14(21)13(8-19)16-20-15(9-22-16)17-4-10-1-11(5-17)3-12(2-10)6-17/h9-12,20H,1-7H2
• InChI Key： BUPPYIBXFZLFDJ-UHFFFAOYSA-N
• SMILES： C(#N)C(=C1NC(C23CC4CC(CC(C4)C2)C3)=CS1)C(=O)CCl

Additional information on 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile

Introduction to 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile (CAS No. 885524-36-7)

2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 885524-36-7, represents a class of heterocyclic molecules with a unique structural framework that combines an adamantanyl group with a thiazole core. The presence of both chloro and nitrile functional groups further enhances its chemical reactivity, making it a promising candidate for various biochemical applications.

The structural composition of 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile is characterized by its rigid adamantane moiety, which contributes to its stability and lipophilicity. This feature is particularly advantageous in drug design, as it can improve the compound's ability to cross biological membranes. Additionally, the thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Studies have shown that compounds containing the thiazole scaffold exhibit properties ranging from antimicrobial to anti-inflammatory effects. The incorporation of an adamantanyl group into this structure not only enhances stability but also modulates the electronic properties of the molecule, potentially influencing its binding affinity to biological targets.

The chloro and nitrile substituents in 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxobutanenitrile play crucial roles in its reactivity. The chloro group can participate in nucleophilic substitution reactions, allowing for further functionalization of the molecule. On the other hand, the nitrile group can serve as a site for hydrolysis or reduction, providing multiple pathways for chemical modification. These features make the compound a versatile building block for synthesizing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how 2-4-(adamantan-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-chloro-3-oxybutanenitrile interacts with biological targets. These studies suggest that the compound may have potential applications in the development of new therapeutic agents targeting various diseases.

The synthesis of 2-(adamantan-l)-ylidenemalononitrile derivatives has been extensively explored due to their structural similarity and potential biological relevance. The compound under discussion can be considered a derivative of this class, where additional functional groups have been introduced to enhance its pharmacological profile. The synthesis typically involves multi-step reactions starting from commercially available precursors such as adamantanone and malononitrile. The introduction of the thiazole ring requires careful control of reaction conditions to ensure high yield and purity.

The role of adamantane derivatives in medicinal chemistry cannot be overstated. Their unique structural features make them valuable scaffolds for drug discovery. The rigidity provided by the adamantane ring helps to stabilize the conformation of bioactive molecules, improving their binding affinity and selectivity. In addition, adamantane derivatives are known for their low toxicity profiles, making them attractive candidates for further development.

Current research in this area is focused on identifying new applications for thiazole derivatives. One particularly promising direction is their use as scaffolds for developing antiviral agents. The ability of thiazole compounds to interfere with viral replication processes makes them ideal candidates for combating emerging infectious diseases. Furthermore, there is growing evidence suggesting that these compounds may also have anticancer properties by inhibiting key enzymes involved in cell proliferation.

The development of new synthetic methodologies is another area of active research related to 2-(adamantan-l)-ylidenemalononitrile derivatives. Researchers are exploring novel catalytic systems and reaction pathways that could improve the efficiency and sustainability of these syntheses. Such advancements are crucial for enabling large-scale production of these compounds for pharmaceutical use.

The potential applications of CAS No 885524367 extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. For instance, some thiazole derivatives have shown promise as pesticides due to their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. Similarly, these compounds can be incorporated into advanced materials due to their unique electronic properties.

In conclusion, 885524367 represents a structurally complex and pharmacologically interesting molecule with significant potential for further research and development. Its combination of an adamantanyl group with a thiazole core makes it a versatile scaffold for designing novel bioactive compounds. As our understanding of its chemical properties continues to grow, 885524367 is likely to play an important role in future drug discovery efforts across multiple therapeutic areas.